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Compound of Interest

Compound Name: Benzyl laurate

Cat. No.: B086544 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and operational efficiency is paramount. This document provides essential, immediate safety

and logistical information for handling Benzyl laurate, including detailed operational and

disposal plans.

Operational Plan: Handling and Storage
Personal Protective Equipment (PPE):

When handling Benzyl laurate, appropriate personal protective equipment is crucial to ensure

safety. The following PPE is recommended:

Gloves: Chemical-resistant gloves are essential to prevent skin contact. Nitrile or neoprene

gloves are suitable for handling Benzyl laurate. It is important to set a regular replacement

schedule for gloves to ensure they are renewed before being permeated by the chemical.

Eye Protection: Safety glasses or goggles should be worn to protect the eyes from potential

splashes.[1]

Protective Clothing: A standard laboratory coat should be worn to protect street clothing. For

larger quantities or in situations with a higher risk of splashing, chemical-resistant aprons or

coveralls are recommended.
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Respiratory Protection: Under normal laboratory conditions with adequate ventilation, such

as working in a fume hood, respiratory protection is generally not required. However, in the

case of a large spill or in poorly ventilated areas, a respirator with an organic vapor cartridge

may be necessary.[1]

Handling Procedures:

Ventilation: Always handle Benzyl laurate in a well-ventilated area. For procedures that may

generate aerosols or vapors, a chemical fume hood is recommended.

Avoid Contact: Take precautions to avoid direct contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or

smoke in areas where Benzyl laurate is handled or stored.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[2]

Keep containers tightly closed when not in use.[2]

Store away from incompatible materials such as strong oxidizing agents.

Quantitative Data: Physical and Chemical Properties
The following table summarizes the key quantitative data for Benzyl laurate:
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Property Value

Molecular Formula C₁₉H₃₀O₂

Molecular Weight 290.44 g/mol

Appearance Colorless to pale yellow liquid

Melting Point 8.0 - 9.5 °C

Boiling Point 369 - 370 °C at 760 mmHg

Flash Point > 93.33 °C (> 200 °F)

Density 0.937 - 0.943 g/cm³ at 25 °C

Solubility in Water 0.01491 mg/L at 25 °C (estimated)

Data sourced from multiple chemical databases.[2]

Operational Plan: Spills and Disposal
Spill Cleanup Protocol:

In the event of a Benzyl laurate spill, follow these steps:

Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure

adequate ventilation. Remove all sources of ignition.

Containment: For liquid spills, create a dike around the spill using inert absorbent materials

such as sand, vermiculite, or commercial sorbents to prevent it from spreading.[3][4][5]

Absorption: Absorb the spilled material with the inert absorbent. Work from the outside of the

spill inwards to minimize the contaminated area.[3][4][5]

Collection: Carefully scoop or sweep up the absorbed material and place it into a clearly

labeled, sealable container for chemical waste.

Decontamination: Clean the spill area thoroughly with soap and water.
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Waste Disposal: Dispose of the container with the absorbed material as chemical waste

according to institutional and local regulations.

Disposal Plan:

Benzyl laurate should be disposed of as non-hazardous organic chemical waste.

Waste Collection: Collect liquid Benzyl laurate waste in a designated, properly labeled

container for non-halogenated organic solvents.

Container Management: Ensure the waste container is made of a compatible material and is

kept tightly sealed when not in use. Do not overfill the container.

Disposal Request: When the container is full, arrange for pickup and disposal by a licensed

chemical waste contractor, following your institution's specific procedures.

Empty Containers: Empty Benzyl laurate containers should be triple-rinsed with a suitable

solvent. The rinsate should be collected and disposed of as chemical waste. After rinsing, the

container can be disposed of as regular laboratory glass or plastic waste, with the label

defaced.

Workflow for Safe Handling of Benzyl Laurate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b086544?utm_src=pdf-body
https://www.benchchem.com/product/b086544?utm_src=pdf-body
https://www.benchchem.com/product/b086544?utm_src=pdf-body
https://www.benchchem.com/product/b086544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Benzyl Laurate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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